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Compound of Interest

Compound Name: VU0155041 sodium

Cat. No.: B15618952

Audience: Researchers, scientists, and drug development professionals.

Introduction

VU0155041 is a potent and selective positive allosteric modulator (PAM) of the metabotropic
glutamate receptor 4 (mGIuR4).[1][2] As a PAM, it does not activate the receptor directly but
enhances the receptor's response to the endogenous ligand, glutamate. The sodium salt of
VU0155041 offers the significant advantage of being water-soluble, making it well-suited for
use in aqueous environments such as cell culture media. This compound is a valuable tool for
investigating the role of mGIuR4 in various physiological and pathological processes, including
its potential as a therapeutic target for Parkinson's disease.[1][2][3]

These application notes provide detailed protocols for the preparation and use of VU0155041
sodium salt in cell culture experiments, along with a summary of its key characteristics and
signaling pathways.

Compound Information and Properties
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Property Value Source
Compound Name VU0155041 Sodium Salt [4]
cis-2-[[(3,5-

Chemical Name

Dichlorophenyl)amino]carbonyl

]Jcyclohexanecarboxylic acid

sodium salt
CAS Number 1259372-69-4 [4][5]
Molecular Formula C14H14CI2NNaOs [4]
Molecular Weight 338.16 Da [4]
Purity >98% [4]

Mechanism of Action

Positive Allosteric Modulator
(PAM) of mGIluR4

[1](6]

Solubility and Stock Solution Preparation

VU0155041 sodium salt's primary advantage is its solubility in aqueous solutions. For other

applications, the non-salt form can be dissolved in organic solvents.

Table 1: Solubility Data

Compound Form

Solvent

Solubility

Source

VU0155041 Sodium
Salt

Water

>25mM

[4]

VU0155041 (non-salt)

DMSO / PEG300/
Tween-80 / Saline
(10:40:5:45)

=2 2.5 mg/mL (7.91
mM)

[1]

VU0155041 (non-salt)

DMSO / SBE-B-CD in
Saline (10:90)

> 2.5 mg/mL (7.91
mM)

[1]

VU0155041 (non-salt)

DMSO

Not specified, but

used for stock

[1](7]
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Protocol 1: Preparation of Aqueous Stock Solution
(Recommended for Cell Culture)

This protocol is recommended for preparing a high-concentration, sterile stock solution of
VU0155041 sodium salt for direct use in cell culture experiments.

Materials:

VU0155041 sodium salt powder

Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sterile syringe filter (0.22 pm)

Procedure:

» Weighing: Accurately weigh the desired amount of VU0155041 sodium salt powder in a
sterile microcentrifuge tube.

e Solvent Addition: Add the appropriate volume of sterile water or PBS to achieve the desired
stock concentration (e.g., 25 mM).

» Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if necessary.[1]

« Sterilization: Filter-sterilize the stock solution using a 0.22 um syringe filter into a new sterile
tube.

 Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes to prevent contamination
and degradation from repeated freeze-thaw cycles.[1]
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months or longer).[1]

Biological Activity

VU0155041 is a potent PAM at both human and rat mGIluR4 receptors. It potentiates the effect
of glutamate, causing a leftward shift in the glutamate concentration-response curve.[8]

Table 2: In Vitro Efficacy

Parameter Species Value Source
ECso Human mGIuR4 798 nM [1][2]
ECso Rat mGluR4 693 nM [1112]

Experimental Protocols
Protocol 2: General Application in Cell Culture

This protocol provides a general workflow for treating cultured cells with VU0155041 sodium

salt.
Materials:

Cultured cells expressing mGIluR4 (e.g., SKNSH cells, primary neurons, or a transfected cell

line)

Complete cell culture medium

Sterile stock solution of VU0155041 sodium salt (from Protocol 1)

Multi-well cell culture plates
Procedure:

o Cell Seeding: Seed cells in a multi-well plate at a density appropriate for the specific cell type
and duration of the experiment. Allow cells to adhere and grow, typically for 24 hours.
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» Preparation of Working Solution:
o Thaw an aliquot of the VU0155041 sodium salt stock solution.

o On the day of the experiment, prepare the final working concentrations by performing a
serial dilution of the stock solution directly into pre-warmed complete cell culture medium.

o Example: To prepare a 10 uM working solution from a 10 mM stock, dilute the stock
1:1000 in culture medium.

e Cell Treatment:
o Remove the old medium from the cell culture wells.

o Add the medium containing the desired final concentration of VU0155041 to the cells.
Include a vehicle control (medium with the same dilution of the solvent used for the stock,
e.g., water or PBS).

o Atypical concentration range to start with could be from 100 nM to 30 uM.

 Incubation: Incubate the cells for the desired period (e.g., 30 minutes to 48 hours),
depending on the specific assay and biological question. A 30-minute incubation has been
used in functional studies.

o Downstream Analysis: Following incubation, proceed with the relevant downstream assay to
measure the effects of VU0155041 (e.g., CAMP assay, Western blot, immunocytochemistry,
or electrophysiology).

Signaling Pathway and Mechanism of Action

VU0155041 acts as a positive allosteric modulator at the mGluR4 receptor, which is a Group I
metabotropic glutamate receptor. These receptors are G-protein coupled receptors (GPCRS)
that typically couple to Gai/o proteins. Activation of the Gai/o subunit leads to the inhibition of
adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic AMP (CAMP).
This signaling cascade can modulate various cellular functions, including the presynaptic
inhibition of neurotransmitter release, such as glutamate and GABA.[9][10]
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Caption: Signaling pathway of VU0155041 at the mGIuR4 receptor.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for an in vitro experiment using VU0155041.
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Caption: General experimental workflow for cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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